Cas no 2223050-70-0 (3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester)
2223050-70-0 structure
Product Name:3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
CAS No:2223050-70-0
MF:C17H23BN2O2
MW:298.187724351883
CID:6822441
PubChem ID:133551899
Update Time:2025-03-03
3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2223050-70-0
- 3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
- CS-30059
-
- Inchi: 1S/C17H23BN2O2/c1-12-9-7-8-10-15(12)20-11-14(13(2)19-20)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3
- InChI Key: CVUYINKZTQDFDV-UHFFFAOYSA-N
- SMILES: O1B(C2=CN(C3C=CC=CC=3C)N=C2C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 298.1852581Da
- Monoisotopic Mass: 298.1852581Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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